Cas no 1213945-22-2 ((1R)-1-(5-bromo-2-methoxyphenyl)ethan-1-amine)

• Product Name: (1R)-1-(5-bromo-2-methoxyphenyl)ethan-1-amine
• CAS No: 1213945-22-2
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• CID: 5066427
• PubChem ID: 40465624
• Update Time: 2025-06-12

(1R)-1-(5-bromo-2-methoxyphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (R)-1-(5-Bromo-2-methoxyphenyl)ethanamine
• (1R)-1-(5-bromo-2-methoxyphenyl)ethan-1-amine

• Inchi： 1S/C9H12BrNO/c1-6(11)8-5-7(10)3-4-9(8)12-2/h3-6H,11H2,1-2H3/t6-/m1/s1
• InChI Key： RLQGTCFNDMNKTC-ZCFIWIBFSA-N
• SMILES： BrC1C=CC(=C(C=1)[C@@H](C)N)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• XLogP3: 1.8
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on (1R)-1-(5-bromo-2-methoxyphenyl)ethan-1-amine

Chemical Profile of (1R)-1-(5-bromo-2-methoxyphenyl)ethan-1-amine (CAS No. 1213945-22-2)

(1R)-1-(5-bromo-2-methoxyphenyl)ethan-1-amine, identified by its CAS number 1213945-22-2, is a significant compound in the field of pharmaceutical chemistry. This molecule, featuring a chiral center at the ethylamine moiety, has garnered attention due to its structural and functional properties. The presence of both bromo and methoxy substituents on the aromatic ring introduces unique electronic and steric characteristics, making it a valuable scaffold for drug discovery and development.

The compound's stereochemistry, specifically the (1R) configuration, plays a crucial role in its biological activity. Chiral drugs often exhibit different pharmacological profiles depending on their stereochemical orientation, and (1R)-1-(5-bromo-2-methoxyphenyl)ethan-1-amine is no exception. Recent studies have highlighted the importance of stereoselective synthesis in optimizing drug efficacy and minimizing side effects. The development of efficient methods for the stereoselective preparation of this compound has been a focus in synthetic chemistry.

In terms of its applications, (1R)-1-(5-bromo-2-methoxyphenyl)ethan-1-amine has shown promise in various pharmacological contexts. The combination of the bromo and methoxy groups enhances its potential as a building block for more complex molecules. Researchers have explored its utility in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The aromatic ring system provides a platform for further functionalization, allowing chemists to tailor the compound's properties for specific therapeutic targets.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of this compound. Molecular modeling studies indicate that (1R)-1-(5-bromo-2-methoxyphenyl)ethan-1-amine may interact with certain enzymes and receptors, suggesting potential applications in treating neurological disorders. The ability to predict these interactions computationally has accelerated the drug discovery process, reducing the time and cost associated with experimental screening.

The synthesis of (1R)-1-(5-bromo-2-methoxyphenyl)ethan-1-amine involves several key steps that highlight modern synthetic methodologies. One approach utilizes asymmetric hydrogenation to establish the (1R) configuration at the chiral center. This method is favored for its high enantioselectivity and mild reaction conditions. Following this step, functional group transformations such as bromination and methylation are employed to introduce the aromatic substituents. These steps require careful optimization to ensure high yields and purity.

Another important aspect of working with this compound is its stability under various conditions. Studies have demonstrated that (1R)-1-(5-bromo-2-methoxyphenyl)ethan-1-amine remains stable under ambient conditions but may degrade when exposed to strong acids or bases. This information is crucial for both storage and handling protocols, ensuring that the compound retains its integrity throughout the research process. Additionally, understanding its solubility profile helps in formulating it for different applications, whether in solution-phase reactions or solid-state studies.

The growing interest in this compound is also reflected in patent literature, where numerous claims describe novel derivatives and synthetic routes involving (1R)-1-(5-bromo-2-methoxyphenyl)ethan-1-amine. These patents underscore its significance as a versatile intermediate in pharmaceutical research. Companies and academic institutions are actively investigating new ways to leverage this compound's potential, leading to a dynamic landscape of innovation.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is essential when handling (1R)-1-(5-bromo-2-methoxyphenyl)ethan-1-amine on an industrial scale. Documentation of synthesis routes, quality control measures, and safety protocols are critical to meet regulatory standards. This rigorous approach not only ensures product consistency but also enhances confidence among stakeholders involved in drug development.

In conclusion, (1R)-1-(5-bromo-2-methoxyphenyl)ethan-1-amine represents a fascinating molecule with significant potential in pharmaceutical applications. Its unique structural features, combined with recent advancements in synthetic chemistry and computational biology, make it a valuable asset for researchers exploring new therapeutic agents. As science continues to evolve, this compound is likely to play an increasingly important role in addressing complex medical challenges.